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Compound of Interest

Compound Name: Mercaptomethanol

Cat. No.: B8593492 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Mercaptoethanol for Research and

Development Professionals

Introduction
2-Mercaptoethanol (also known as β-mercaptoethanol, BME, or 2-ME) is a potent reducing

agent widely utilized in biomedical research and drug development. Its primary function is to

cleave disulfide bonds in proteins, making it indispensable for applications such as protein

denaturation in electrophoresis, enzyme activity maintenance, and cell culture.[1] The

compound's hydroxyl group enhances its water solubility and lowers its volatility compared to

other thiols.[1] However, its utility is matched by its significant toxicity and overpowering,

unpleasant odor, which can be detected at extremely low concentrations.[2][3][4]

This guide provides a comprehensive overview of the safety precautions and handling

procedures necessary for the safe use of 2-mercaptoethanol in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals who handle this

chemical. Adherence to these guidelines is critical to mitigate risks of exposure, ensure

personnel safety, and maintain environmental compliance.

Hazard Identification and Classification
2-Mercaptoethanol is classified as a particularly hazardous substance due to its high acute

toxicity via multiple exposure routes.[2] It is fatal if it comes into contact with the skin and toxic if

swallowed or inhaled.[5][6] It is also corrosive, capable of causing severe skin burns and
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serious eye damage.[2][5] The substance is a combustible liquid and is very toxic to aquatic life

with long-lasting effects.[3][5]

GHS Hazard Statements:

H227: Combustible liquid.[5][6]

H301 + H331: Toxic if swallowed or if inhaled.[5][7]

H310: Fatal in contact with skin.[5][7]

H315: Causes skin irritation.[5]

H317: May cause an allergic skin reaction.[5]

H318: Causes serious eye damage.[5][7]

H361: Suspected of damaging fertility or the unborn child.

H373: May cause damage to organs (Liver, Heart) through prolonged or repeated exposure.

[5][6]

H410: Very toxic to aquatic life with long lasting effects.[5]

Its pervasive, stench-like odor, often mistaken for a natural gas leak, necessitates immediate

cleanup of even minor spills to prevent disruption and alarm.[3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-mercaptoethanol is provided

below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Reference

Chemical Formula C₂H₆OS [1][5]

Molar Mass 78.13 g/mol [1][5]

Appearance Light yellow liquid [6]

Odor
Stench, disagreeable,

distinctive
[1][6]

Density 1.114 g/cm³ [1]

Melting Point -100 °C / -148 °F [1][6]

Boiling Point 157 - 158 °C / 314.6 - 316.4 °F [1][6]

Flash Point 68 - 73 °C / 154 - 163.4 °F [1][6][8]

Autoignition Temperature 295 °C / 563 °F [6][8]

Vapor Pressure 0.76 hPa at 20 °C [1]

Solubility Soluble in water [6]

pKa 9.643 [1]

Toxicological Information
2-Mercaptoethanol is acutely toxic through oral, dermal, and inhalation routes. The primary

targets for repeated exposure are the liver and heart.[6]

Metric Value Species Reference

LD₅₀ (Oral) 300 mg/kg Rat (male) [9]

OSHA PEL (8-hr

TWA)
0.2 ppm N/A [2][3]

A case of suicide by oral intake of 2-mercaptoethanol has been reported, confirming its lethality

in humans.[10] High concentrations of the parent compound and its metabolite, 2-

mercaptoacetate, were found in the victim's urine and gastric content.[10]
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Summary of Cited Experimental Protocols
OECD Test Guideline 422: Combined Repeated Dose Toxicity Study with the

Reproduction/Developmental Toxicity Screening Test

While full, detailed experimental protocols are not publicly available in safety documents, a

summary of a study conducted according to OECD TG 422 provides insight into its

toxicological profile.[9]

Objective: To assess the effects of repeated oral administration of 2-mercaptoethanol on

rats, including a screening for reproductive and developmental toxicity.

Methodology:

Animal Model: Rats were used for the study.

Administration: 2-Mercaptoethanol was administered daily by gavage at doses of 15, 50,

or 75 mg/kg for a period of 7 weeks.

Parameters Monitored: Key observations included clinical signs of toxicity (e.g.,

salivation), body weight changes, and serum chemistry (cholesterol, triglycerides).

Necropsy and Histopathology: At the end of the study, animals were euthanized, and

organs, particularly the liver, were examined for gross pathological changes and

microscopic abnormalities (histopathology).

Results Summary: No toxic effects were observed at the 15 mg/kg/day dose.[9] At doses of

50 mg/kg/day and higher, male rats exhibited effects including salivation, reduced body

weight gain, liver damage (vacuolated hepatocytes, paleness, accentuated lobular patterns),

and decreased cholesterol and triglyceride levels.[9]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

mandatory when handling 2-mercaptoethanol.
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Engineering Controls
Chemical Fume Hood: All work with 2-mercaptoethanol must be conducted in a properly

functioning chemical fume hood.[2][3][4] The fume hood must be certified with a face velocity

between 80 and 125 feet per minute.[3] Use outside of a fume hood or other approved

ventilation system is not recommended.[2]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be

immediately accessible in the work area.[8][11]

Personal Protective Equipment (PPE)
Hand Protection: Chemical-resistant gloves are required. Double-gloving with nitrile gloves is

highly recommended.[2][3][4][11] If gloves become contaminated, they must be changed

immediately and disposed of as hazardous waste due to the pervasive odor.[2][3] Always

inspect gloves for pinholes or tears before use.[2]

Eye and Face Protection: ANSI-approved safety glasses with side shields or chemical splash

goggles are required.[2][3][5] A face shield should be worn in addition to goggles when there

is a significant risk of splashing.[3][4][11]

Skin and Body Protection: A flame-resistant, buttoned lab coat that extends to the wrists is

mandatory.[2] Full-length pants and closed-toe shoes must be worn to ensure no skin is

exposed between the shoe and ankle.[2][3] For tasks with a higher splash risk, a chemically-

resistant apron and disposable sleeves are required.[2][11]

Respiratory Protection: Respiratory protection should not be necessary if all work is

conducted within a certified chemical fume hood.[2][3] If work outside a hood is unavoidable,

a respiratory protection analysis must be performed by Environmental Health & Safety

personnel.[2]

Handling and Storage Procedures
Safe Handling

Work with the smallest practical quantities for the experiment.[3][4][12]

Avoid all contact with skin, eyes, and clothing.[2][3] Do not breathe vapors or mists.[2][3]
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Wash hands thoroughly after removing PPE, before breaks, and at the end of the workday.

[2][3][5]

Keep containers tightly closed when not in use.[2][3][4][12]

Use a secondary sealed container (overpack) to help contain the strong odor.[2][3]

Eliminate all ignition sources, such as open flames and hot surfaces, as the material is

combustible.[4][12]
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Preparation

Handling

Post-Handling & Disposal

Review SDS and SOP

Don Required PPE
(Double Nitrile Gloves, Goggles, Lab Coat)

Verify Fume Hood is Operational

Work Inside Chemical Fume Hood

Use Smallest Possible Quantity

Keep Container Tightly Closed

Segregate Waste
(BME Liquid, Contaminated Solids)

Label Hazardous Waste Container

Clean Work Area & Equipment

Doff PPE and Dispose of Contaminated Items

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Handling 2-Mercaptoethanol.
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Storage
Store in a tightly closed container, kept upright to prevent leakage.[2][3][4]

Store in a cool, dry, and well-ventilated area.[2][6][8] A vented chemical cabinet is

recommended.[2][3]

Use a sealed secondary container to minimize odors.[4][11]

Store away from incompatible materials, which include:

Oxidizing agents[2][3][4][12]

Strong acids and bases/alkalis[4][6][12]

Metals (aluminum, stainless steel, iron, copper)[2][3][4][12]

Do not store near sources of ignition.[4][12]

Spill and Emergency Procedures
Spill Response
The response to a spill depends on its size and location. The strong odor can cause alarm, so it

is critical to inform others in the area of the chemical identity of the spill.[3]

Minor Spill (inside a chemical fume hood):

Alert others in the immediate area.[4]

Wearing appropriate PPE (including double nitrile, butyl, or laminate gloves), cover the

spill with an inert absorbent material like vermiculite or dry sand.[4][11] Do not use

combustible materials like sawdust.[4]

Collect the absorbent material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[8][11]

Clean the spill area with soap and water.[11]
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Major Spill (or any spill outside a fume hood):

Evacuate the area immediately.[3] Alert all personnel to leave the lab.

If there is a fire risk, pull the nearest fire alarm.[3]

Close the laboratory door to contain vapors.[3]

Call emergency services (911) and the institution's Environmental Health & Safety

department.[3]

Do not attempt to clean up a large spill or any spill outside of a fume hood.

First Aid Measures
Immediate first aid is crucial following any exposure.[2]

Inhalation: Move the person to fresh air immediately.[5][7] If breathing is difficult or has

stopped, administer artificial respiration and seek immediate medical attention.[5][13]

Skin Contact: This is a fatal route of exposure. Immediately use the nearest safety shower

for at least 15 minutes while removing all contaminated clothing.[2][13] Seek immediate

medical attention.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open.[5][7][13] Remove contact lenses if present and easy to do.[7] Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[5] Never give anything by

mouth to an unconscious person.[5] Call a poison center or doctor immediately.[7][13]
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Caption: Emergency Response Flowchart for 2-Mercaptoethanol.

Waste Disposal
All 2-mercaptoethanol waste is considered hazardous and must be disposed of accordingly.

Sink disposal is strictly prohibited.[2]

Liquid Waste: Collect all liquid waste containing 2-mercaptoethanol in a designated, closed,

and properly labeled hazardous waste container.[2][3] If possible, do not mix this waste with

other organic waste streams to aid in disposal and odor management.[2][3]
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Solid Waste: All contaminated debris, including gloves, paper towels, pipette tips, and

absorbent materials, must be collected as hazardous waste.[2][3][12] This is critical due to

the strong odor that will emanate from these items.[2][3] Double-bagging solid waste is

recommended.[11]

Storage: Store waste containers in a designated area, such as a flammable cabinet, away

from incompatible chemicals.[2][3]

Disposal: Arrange for waste pickup through your institution's Environmental Health & Safety

department.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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